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Compound of Interest

Cap-dependent endonuclease-IN-
26

Cat. No. B12428685

Compound Name:

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, immediate safety and logistical
information for the proper disposal of Cap-dependent endonuclease-IN-26, a potent antiviral
research compound. Adherence to these procedures is critical due to the compound's
hazardous properties.

Key Safety and Disposal Information

The following table summarizes the essential safety and disposal data for Cap-dependent
endonuclease-IN-26.
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Parameter Information Citation

Cap-dependent endonuclease-

Chemical Name IN-26 [1]
CAS Number 1370238-26-8 [1]
Molecular Formula C23H23N303 [1]
Molecular Weight 389.45 g/mol [1]

Harmful if swallowed. Very
Primary Hazards toxic to aquatic life with long- [1]

lasting effects.

) ) Protective gloves, protective
Personal Protective Equipment ] )
clothing, eye protection, face

(PPE) _

protection.

Avoid inhalation, contact with

eyes and skin. Do not eat,

drink, or smoke when using
Handling Precautions this product. Wash skin [1]

thoroughly after handling.
Avoid release to the

environment.

Keep container tightly sealed
. in a cool, well-ventilated area.
Storage Conditions [1]
Store at -20°C (powder) or

-80°C (in solvent).

Dispose of contents/container
Disposal Method to an approved waste disposal [1]

plant.

Step-by-Step Disposal Protocol

To ensure the safe and compliant disposal of Cap-dependent endonuclease-IN-26, follow the
detailed steps below. This protocol is designed to minimize exposure and prevent
environmental contamination.
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. Personal Protective Equipment (PPE) Confirmation:

Before handling the compound, ensure you are wearing the appropriate PPE, including
chemical-resistant gloves (e.g., nitrile), a lab coat, and safety glasses or goggles.

. Waste Segregation:

Solid Waste: Collect any solid Cap-dependent endonuclease-IN-26 waste, including
unused product and contaminated items (e.g., weigh boats, pipette tips), in a clearly labeled,
sealed container. The label should include the chemical name, CAS number, and relevant
hazard symbols.

Liquid Waste: If the compound is in a solvent, collect the solution in a designated, leak-proof,
and clearly labeled hazardous waste container. The label must identify the solvent and the
dissolved compound. Do not mix with other incompatible waste streams.

Contaminated Labware: Dispose of grossly contaminated disposable labware as solid
chemical waste. Non-disposable glassware should be decontaminated by rinsing with an
appropriate solvent, and the rinsate collected as hazardous liquid waste.

. Waste Collection and Storage:

Store the sealed hazardous waste containers in a designated, secure area away from
general laboratory traffic. This area should be well-ventilated and have secondary
containment to prevent spills.

Follow your institution's specific guidelines for the temporary storage of hazardous chemical
waste.

. Scheduling Waste Pickup:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste. Provide them with a complete inventory of the waste,
including the chemical name and quantity.

. Documentation:
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¢ Maintain accurate records of the amount of Cap-dependent endonuclease-IN-26 disposed
of, in accordance with your institution's and local regulations' requirements for hazardous
waste tracking.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Cap-
dependent endonuclease-IN-26.

Start: Disposal of
Cap-dependent endonuclease-IN-26

Is the waste solid or liquid?

Collect in a labeled, sealed Collect in a labeled, sealed
solid hazardous waste container. liquid hazardous waste container.

Store waste in a designated,
secure area with secondary containment.

Contact Environmental Health & Safety (EHS)
for waste pickup.

Complete required waste disposal
documentation.

End: Disposal Complete
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Click to download full resolution via product page

Caption: Disposal workflow for Cap-dependent endonuclease-IN-26.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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